Cas no 1692053-45-4 (4-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluorobutan-2-amine)

• Product Name: 4-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluorobutan-2-amine
• CAS No: 1692053-45-4
• MF: C₁₂H₁₅F₂NO
• MW: 227.250410318375
• CID: 6006014
• PubChem ID: 103516675
• Update Time: 2025-06-15

4-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluorobutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluorobutan-2-amine
• EN300-1929112
• 1692053-45-4

• Inchi： 1S/C12H15F2NO/c13-12(14)10(15)3-1-8-2-4-11-9(7-8)5-6-16-11/h2,4,7,10,12H,1,3,5-6,15H2
• InChI Key： UTGWNIXNASRUHY-UHFFFAOYSA-N
• SMILES： FC(C(CCC1C=CC2=C(C=1)CCO2)N)F

Computed Properties

• Exact Mass: 227.11217043g/mol
• Monoisotopic Mass: 227.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluorobutan-2-amine

Introduction to 4-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluorobutan-2-amine (CAS No. 1692053-45-4) and Its Emerging Applications in Chemical Biology

The compound 4-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluorobutan-2-amine, identified by the CAS number 1692053-45-4, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural framework, combining a benzofuran moiety with a difluorobutylamine side chain, positions it as a versatile scaffold for the development of novel bioactive molecules. This introduction explores the compound's chemical characteristics, its relevance to contemporary research, and its promising applications in drug discovery and molecular medicine.

The molecular structure of 4-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluorobutan-2-amine features a rigid aromatic core derived from the benzofuran ring system, which is known for its stability and biological relevance. The presence of a difluorobutylamine substituent introduces both lipophilicity and electronic modulation, making the compound an attractive candidate for further derivatization. This dual functionality has garnered interest among medicinal chemists seeking to develop molecules with enhanced binding affinity and selectivity for biological targets.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds as pharmacophores. Among these, benzofuran derivatives have emerged as key players due to their diverse biological activities. Studies have demonstrated that benzofuran-based scaffolds exhibit properties such as anti-inflammatory, anticancer, and antimicrobial effects. The incorporation of a difluorobutylamine group into such structures not only enhances metabolic stability but also improves pharmacokinetic profiles, making them more suitable for therapeutic applications.

One of the most compelling aspects of 4-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluorobutan-2-amine is its potential as a building block for enzyme inhibition. The benzofuran moiety can interact with hydrophobic pockets in enzymes, while the amine group provides a hydrogen bond donor capability. This dual interaction pattern has been exploited in the design of inhibitors targeting enzymes involved in metabolic pathways and signal transduction. For instance, recent studies have highlighted the role of benzofuran derivatives in modulating kinases and phosphodiesterases, which are critical in regulating cellular processes.

The fluorine atoms in the difluorobutylamine group play a pivotal role in modulating the electronic properties of the molecule. Fluoroalkyl groups are well-known for their ability to enhance binding affinity by increasing lipophilicity and reducing desolvation penalties upon binding to biological targets. This feature has been leveraged in the development of fluorinated drug candidates that exhibit improved pharmacological properties compared to their non-fluorinated counterparts. The combination of these structural elements makes 4-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluorobutan-2-amine a promising candidate for further optimization.

Advances in computational chemistry have further accelerated the discovery process for novel bioactive molecules like 4-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluorobutan-2-amine. Molecular modeling techniques have been employed to predict binding modes and optimize interactions with biological targets. These simulations have provided valuable insights into how structural modifications can enhance potency and selectivity. For example, virtual screening campaigns have identified derivatives of this compound that exhibit high affinity for specific protein targets without off-target effects.

The synthesis of 4-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluorobutan-2-amine presents an intriguing challenge due to its complex architecture. However, recent advances in synthetic methodologies have made it more accessible than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have enabled efficient construction of the desired framework. These advancements not only streamline the synthesis but also allow for rapid exploration of structural diversity.

Preclinical studies have begun to explore the pharmacological potential of 4-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluorobutan-2-amine and its derivatives. Initial results suggest that this compound exhibits promising activity against various disease models. For instance, preclinical trials have demonstrated its efficacy in inhibiting inflammatory pathways associated with chronic diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, early studies indicate that benzofuran-based molecules may have therapeutic applications in neurodegenerative disorders by modulating key signaling pathways involved in neuronal survival.

The future direction of research on 4-(2,3-dihydro-1-benzofuran-5-yli)-1， 1 -difluorobutane - 2 -amine (CAS No: 1692053 - 45 - 4) lies in expanding its chemical space through structural diversification and exploring new therapeutic indications。 By leveraging combinatorial chemistry and high-throughput screening， researchers aim to identify novel analogs with enhanced potency， selectivity， and improved pharmacokinetic profiles。 Furthermore， investigating its mechanism of action will provide deeper insights into its biological activity， paving the way for rational drug design。